3-Ethenyl-5-fluorobenzoic acid

• IUPAC Name: 3-ethenyl-5-fluorobenzoic acid
• InChI: InChI=1S/C9H7FO2/c1-2-6-3-7(9(11)12)5-8(10)4-6/h2-5H,1H2,(H,11,12)
• InChI Key: HQQIGUCTUYFWER-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=CC(=C1)F)C(=O)O
• Molecular Formula: C9H7FO2
• Molecular Weight: 166.15 g/mol
• CAS No.: 871224-25-8

Description

3-Ethenyl-5-fluorobenzoic acid is a derivative of 3-Fluorobenzoic acid. It is an organic compound with the formula C9H7FO2. It is a white to light yellow crystal powder.

Molecular Structure Analysis

The molecular weight of this compound is 166.15. The InChI code is 1S/C9H7FO2/c1-2-6-3-7(9(11)12)5-8(10)4-6/h2-5H,1H2,(H,11,12).

Physical and Chemical Properties Analysis

This compound is a white to light yellow crystal powder. It has a molecular weight of 166.15. The compound is stored at 4 degrees Celsius.

Scientific Research Applications

Antituberculosis Activity

• Hydrazones derived from 4-fluorobenzoic acid hydrazide, related to 3-Ethenyl-5-fluorobenzoic acid, show significant antimycobacterial activity against Mycobacterium tuberculosis H37Rv (Koçyiğit-Kaymakçıoğlu et al., 2009).

Synthesis of Antibacterials

• 3-Ethenyl, 3-ethynyl, 3-aryl, and 3-cyclopropyl-2,4,5-trifluorobenzoic acids, similar to this compound, are useful intermediates in synthesizing quinolone antibacterials (Turner & Suto, 1993).

Organic Synthesis

• 3-Borono-5-fluorobenzoic acid, closely related to this compound, is an important intermediate widely used in organic synthesis, particularly in Suzuki aryl-coupling reactions (Sun Hai-xia et al., 2015).

Environmental Biodegradation

• The degradation of fluorobenzoic acids, akin to this compound, by Pseudomonas sp. B13, involves cometabolism and the identification of key metabolites (Schreiber et al., 1980).

Antiviral and Cytotoxic Activities

• The study of hydrazide-hydrazones derived from 4-fluorobenzoic acid hydrazide, similar to this compound, reveals notable antiviral and cytotoxic activities (Dawood et al., 2011).

Fluorobenzoic Acid Metabolism

• The metabolism of hydroxylated and fluorinated benzoates by Syntrophus aciditrophicus includes transformations to methane, acetate, and the detection of a fluorodiene metabolite (Mouttaki et al., 2008).

Safety and Hazards

The safety data sheet for 3-Ethenyl-5-fluorobenzoic acid indicates that it is an irritant. The hazard statements include H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

3-Ethenyl-5-fluorobenzoic acid is used as an intermediate in organic synthesis and pharmaceutical intermediates. It is available for purchase for pharmaceutical testing, indicating its potential use in future pharmaceutical research.